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Compound of Interest

Compound Name: CAY10746

Cat. No.: B10821377

In the landscape of pharmacological research, particularly in the study of cellular processes
regulated by Rho-associated coiled-coil containing protein kinase (ROCK), the selection of a
potent and specific inhibitor is paramount. This guide provides a detailed comparison of two
prominent ROCK inhibitors, CAY10746 and Y-27632, focusing on their inhibitory potency
(IC50), the signaling pathway they target, and the experimental methodologies used to
characterize them. This objective analysis is intended to assist researchers, scientists, and
drug development professionals in making informed decisions for their experimental designs.

Potency Comparison: IC50 Values

The half-maximal inhibitory concentration (IC50) is a critical measure of a drug's potency. The
following table summarizes the reported IC50 values for CAY10746 and Y-27632 against the
two isoforms of ROCK, ROCK1 and ROCK2.

Compound Target IC50 (nM) Ki (nM)
CAY10746 ROCK1 14[1] Not Reported
ROCK2 3[1] Not Reported

Y-27632 ROCK1 140 - 220[2] 220[2]
ROCK?2 140 - 220[2] 300[2]
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Based on the available data, CAY10746 demonstrates significantly higher potency against both
ROCK1 and ROCK2 in comparison to Y-27632. Notably, CAY10746 exhibits a greater
selectivity for ROCK2 over ROCK1.

The ROCK Signaling Pathway

Both CAY10746 and Y-27632 exert their effects by inhibiting the kinase activity of ROCK1 and
ROCK?2. These kinases are key effectors of the small GTPase RhoA and play a crucial role in
regulating cellular functions such as cytoskeletal dynamics, cell motility, and contraction. The
diagram below illustrates the canonical ROCK signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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